Calcium phosphide (Ca3P2)
Overview
Description
Calcium phosphide is an inorganic compound with the chemical formula Ca3P2. It is one of several phosphides of calcium and is described as a salt-like material composed of calcium ions (Ca2+) and phosphide ions (P3-). This compound typically appears as a red-brown crystalline powder or grey lumps. It is known for its use in various applications, including as a rodenticide and in pyrotechnics .
Preparation Methods
Calcium phosphide can be synthesized through several methods:
Reaction of Elements: Direct reaction of calcium and phosphorus elements can produce calcium phosphide.
Carbothermal Reduction: This is a more common industrial method where calcium phosphate is reduced with carbon[ \text{Ca}_3(\text{PO}_4)_2 + 8\text{C} \rightarrow \text{Ca}_3\text{P}_2 + 8\text{CO} ]
Reaction with Phosphine: Another method involves reacting metallic calcium with phosphine gas[ 3\text{Ca} + 2\text{P}_2\text{H}_4 \rightarrow \text{Ca}_3\text{P}_2 + 4\text{H}_2 ] These methods vary in terms of reaction conditions, such as temperature and pressure, and are chosen based on the desired purity and scale of production
Chemical Reactions Analysis
Calcium phosphide undergoes several types of chemical reactions:
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Hydrolysis: : When calcium phosphide reacts with water, it produces calcium hydroxide and phosphine gas: [ \text{Ca}_3\text{P}_2 + 6\text{H}_2\text{O} \rightarrow 3\text{Ca}(\text{OH})_2 + 2\text{PH}_3 ] This reaction is significant due to the production of phosphine, a toxic and flammable gas .
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Oxidation: : Calcium phosphide can be oxidized to form calcium phosphate and other phosphorus oxides under specific conditions.
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Substitution Reactions: : It can also undergo substitution reactions where the phosphide ion is replaced by other anions or molecules, depending on the reagents and conditions used .
Scientific Research Applications
Calcium phosphide has several applications in scientific research and industry:
Rodenticide: It is used as a rodenticide where it reacts with the acid in the digestive system of rodents to produce toxic phosphine gas.
Synthetic Precursor: Calcium phosphide serves as a precursor for the synthesis of other phosphide compounds, which are used in various chemical processes.
Semiconductor Research: Recent studies have explored its electronic properties, revealing that it can act as a three-dimensional Dirac semimetal with unique electronic characteristics.
Mechanism of Action
The primary mechanism of action of calcium phosphide, especially in its use as a rodenticide, involves the generation of phosphine gas. When ingested by rodents, the acid in their digestive system reacts with calcium phosphide to produce phosphine gas, which is highly toxic and leads to the death of the rodent. The molecular targets and pathways involved include the disruption of cellular respiration and oxidative phosphorylation, leading to cellular damage and death .
Comparison with Similar Compounds
Calcium phosphide can be compared with other metal phosphides such as zinc phosphide and aluminum phosphide:
Zinc Phosphide (Zn3P2): Similar to calcium phosphide, zinc phosphide is used as a rodenticide and produces phosphine gas upon reaction with stomach acid. zinc phosphide is generally more toxic and faster-acting.
Aluminum Phosphide (AlP): This compound is also used as a rodenticide and fumigant. It reacts with moisture to produce phosphine gas. Aluminum phosphide is known for its use in grain storage to control pests.
Calcium phosphide is unique in its specific applications in pyrotechnics and as a synthetic precursor, which are less common for zinc and aluminum phosphides .
Properties
IUPAC Name |
tricalcium;phosphorus(3-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3Ca.2P/q3*+2;2*-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMJZRBDFJAQGEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[P-3].[P-3].[Ca+2].[Ca+2].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca3P2 |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1126 | |
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| Record name | calcium phosphide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Calcium_phosphide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0058271 |
Source
|
| Record name | Tricalcium diphosphide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0058271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Calcium phosphide appears as red-brown crystals to gray granular lumps. It reacts with water to form calcium hydroxide and phosphine, a flammable poisonous gas. Phosphine will normally ignite spontaneously in contact with air. If there is an excess of water this fire of phosphine will not normally ignite surrounding combustible material., Red-brown crystals or gray lumps with a musty odor like acetylene; [HSDB], RED-BROWN CRYSTALLINE POWDER OR GREY LUMPS. |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/314 | |
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| Record name | CALCIUM PHOSPHIDE | |
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Boiling Point |
Decomposes |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/963 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Insol in alcohol, ether; reacts with water, Decomposed by water to phosphine |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/963 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
2.51 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.51, 2.5 g/cm³ |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/314 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | CALCIUM PHOSPHIDE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/963 | |
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Color/Form |
Red-brown crystalline powder or gray lumps, Hygroscopic crystals | |
CAS No. |
1305-99-3 |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/314 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Calcium phosphide (Ca3P2) | |
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| Record name | Tricalcium diphosphide | |
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| Record name | CALCIUM PHOSPHIDE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/963 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | CALCIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1126 | |
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Melting Point |
2910 °F (USCG, 1999), About 1600 °C, 1600 °C |
Source
|
| Record name | CALCIUM PHOSPHIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/314 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | CALCIUM PHOSPHIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/963 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | CALCIUM PHOSPHIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1126 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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